Cas no 1261485-12-4 (3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine)

• Product Name: 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261485-12-4
• MF: C₁₃H₈BrF₂NO
• MW: 312.109529495239
• CID: 4985507
• Update Time: 2025-06-30

3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO/c14-11-5-9(4-10(6-11)13(15)16)12(18)8-2-1-3-17-7-8/h1-7,13H
• InChI Key： QUXXJYMPGWRJSE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC(=C1)C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Additional information on 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine

Introduction to 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine (CAS No. 1261485-12-4) and Its Applications in Modern Chemical Biology

3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine, identified by the chemical identifier CAS No. 1261485-12-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a benzoyl group attached to a pyridine core with substituents including a bromo atom and a difluoromethyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine is characterized by its aromaticity and the presence of electronegative substituents, which contribute to its reactivity and interaction with biological targets. The bromo atom at the 3-position of the benzene ring enhances electrophilic substitution reactions, while the difluoromethyl group increases metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in generating pyridine-based derivatives that exhibit potent activity against enzymes such as kinases and proteases, which are often overexpressed in disease states.

One of the most compelling aspects of 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. The presence of both the bromo and difluoromethyl groups provides multiple sites for further functionalization, allowing chemists to fine-tune the activity and selectivity of their compounds.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine. Machine learning models have been employed to predict the binding affinity of various analogs to biological targets, enabling researchers to prioritize candidates for experimental validation. This interdisciplinary approach has significantly reduced the time and resources required to identify lead compounds for drug discovery.

The role of 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine in addressing unmet medical needs is underscored by several preclinical studies. For example, researchers have synthesized analogs of this compound that exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These findings suggest potential applications in oncology, where CDK inhibition has shown promise in treating various types of cancer.

Moreover, the compound has been explored as a tool for understanding fundamental biological processes. Its derivatives have been used to investigate the mechanisms of enzyme inhibition and signal transduction pathways. By modulating these pathways, researchers aim to develop therapies that can correct dysfunctions associated with diseases such as diabetes and autoimmune disorders.

The synthesis of 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine itself is a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes have been developed that optimize yield and purity while minimizing hazardous byproducts. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly efficient and environmentally friendly alternatives to traditional synthetic strategies.

In conclusion, 3-(3-Bromo-5-(difluoromethyl)benzoyl)pyridine (CAS No. 1261485-12-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is only expected to grow.